Benzenamine,2-bromo-3,5-dimethyl-4-nitro-

• Molecular Formula: C8H9BrN2O2
• Molecular Weight: 245.07 g/mol
• IUPAC Name: 2-bromo-3,5-dimethyl-4-nitroaniline
• InChI: InChI=1S/C8H9BrN2O2/c1-4-3-6(10)7(9)5(2)8(4)11(12)13/h3H,10H2,1-2H3
• InChI Key: MIUYXRJKQDUWOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1[N+](=O)[O-])C)Br)N

Description

Benzenamine, 2-bromo-3,5-dimethyl-4-nitro-: is an aromatic compound with a complex structure that includes a bromine atom, two methyl groups, and a nitro group attached to a benzenamine core

Preparation Methods

Synthetic Routes and Reaction Conditions:

Electrophilic Aromatic Substitution: The synthesis of benzenamine derivatives often involves electrophilic aromatic substitution reactions.

Methylation: Methyl groups can be introduced via Friedel-Crafts alkylation using methyl chloride and aluminum chloride as a catalyst.

Industrial Production Methods: Industrial production of such compounds typically involves large-scale electrophilic aromatic substitution reactions, where the reaction conditions are optimized for yield and purity. Continuous flow reactors and automated systems are often employed to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: Benzenamine derivatives can undergo oxidation reactions, often leading to the formation of nitroso or nitro compounds.

Reduction: The nitro group in benzenamine, 2-bromo-3,5-dimethyl-4-nitro- can be reduced to an amino group using reducing agents like tin(II) chloride in hydrochloric acid.

Substitution: The bromine atom can be substituted by nucleophiles in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Tin(II) chloride in hydrochloric acid or catalytic hydrogenation.

Substitution: Sodium amide in liquid ammonia for nucleophilic substitution.

Major Products:

Oxidation: Formation of nitroso or nitro derivatives.

Reduction: Formation of amino derivatives.

Substitution: Formation of substituted benzenamine derivatives.

Scientific Research Applications

Chemistry:

• Used as an intermediate in the synthesis of more complex organic compounds.
• Employed in the study of electrophilic aromatic substitution reactions.

Biology:

• Potential use in the development of pharmaceuticals due to its structural similarity to biologically active compounds.

Medicine:

• Investigated for its potential use in drug development, particularly in the synthesis of compounds with antimicrobial or anticancer properties .

Industry:

• Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of benzenamine, 2-bromo-3,5-dimethyl-4-nitro- involves its interaction with various molecular targets through electrophilic aromatic substitution reactions. The nitro group is a strong electron-withdrawing group, which influences the reactivity of the aromatic ring, making it more susceptible to nucleophilic attack . The bromine atom can participate in halogen bonding, further affecting the compound’s reactivity and interactions .

Comparison with Similar Compounds

• Benzenamine, 2-bromo-4-nitro-
• Benzenamine, 2,3-dimethyl-
• Benzenamine, 3,5-dimethyl-

Comparison:

• Benzenamine, 2-bromo-4-nitro- lacks the additional methyl groups, which can influence its reactivity and physical properties.
• Benzenamine, 2,3-dimethyl- does not have the nitro or bromine groups, making it less reactive in electrophilic aromatic substitution reactions.
• Benzenamine, 3,5-dimethyl- is similar but lacks the bromine and nitro groups, affecting its chemical behavior and potential applications.